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REACTION_CXSMILES
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[Cl:1][C:2]1[S:6][C:5]([C:7]2[O:11][N:10]=[C:9]([CH2:12][N:13]3[C:21]4[C:16](=[N:17][CH:18]=[CH:19][CH:20]=4)[CH:15]=[C:14]3[C:22](O)=[O:23])[CH:8]=2)=[CH:4][CH:3]=1.Cl.[CH:26]([N:29]1[CH2:34][CH2:33][CH:32]([NH2:35])[CH2:31][CH2:30]1)([CH3:28])[CH3:27].O=C1N(P(Cl)(N2CCOC2=O)=O)CCO1>ClCCl.C(N(CC)CC)C>[CH:26]([N:29]1[CH2:34][CH2:33][CH:32]([NH:35][C:22]([C:14]2[N:13]([CH2:12][C:9]3[CH:8]=[C:7]([C:5]4[S:6][C:2]([Cl:1])=[CH:3][CH:4]=4)[O:11][N:10]=3)[C:21]3[C:16](=[N:17][CH:18]=[CH:19][CH:20]=3)[CH:15]=2)=[O:23])[CH2:31][CH2:30]1)([CH3:28])[CH3:27] |f:1.2|
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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ClC1=CC=C(S1)C1=CC(=NO1)CN1C(=CC2=NC=CC=C21)C(=O)O
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Name
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Quantity
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36 mg
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Type
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reactant
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Smiles
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Cl.C(C)(C)N1CCC(CC1)N
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Name
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Quantity
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35 mg
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Type
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reactant
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Smiles
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O=C1OCCN1P(=O)(N1C(OCC1)=O)Cl
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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77 μL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Type
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CUSTOM
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Details
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the mixture was stirred for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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were added at room temperature
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Type
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CUSTOM
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Details
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After removing of the solvent under reduced pressure
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Type
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CUSTOM
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Details
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the residue was purified by preparative HPLC (
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Type
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WASH
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Details
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C18 reverse phase column, elution with a water/acetonitrile gradient with 0.1% trifluoroacetic acid)
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Type
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ADDITION
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Details
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The fractions containing the product
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Type
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CUSTOM
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Details
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were evaporated
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Type
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CUSTOM
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Details
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to yield a white residue which
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Type
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CUSTOM
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Details
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was partitioned between 5 mL aqueous 0.1 N sodium hydroxide solution and 5 mL ethyl acetate
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Type
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WASH
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Details
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The organic layer was washed with additional water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulphate
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Type
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FILTRATION
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Details
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After filtration and removal of the solvent under reduced pressure
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Type
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CUSTOM
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Details
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a white solid was obtained
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Reaction Time |
16 h |
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Name
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Type
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Smiles
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C(C)(C)N1CCC(CC1)NC(=O)C1=CC2=NC=CC=C2N1CC1=NOC(=C1)C=1SC(=CC1)Cl
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
